Cas no 2228402-70-6 (tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate)

Tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, enhancing stability and facilitating selective deprotection under mild acidic conditions. The compound’s piperidine and 4-methylpiperidine moieties contribute to its utility in constructing complex bioactive molecules, such as kinase inhibitors or CNS-targeting agents. The ether linkage between the heterocycles provides conformational flexibility, enabling tailored modifications for drug discovery. This intermediate is valued for its high purity, synthetic efficiency, and compatibility with diverse reaction conditions, making it a reliable choice for medicinal chemistry applications.
tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate structure
2228402-70-6 structure
Product Name:tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate
CAS No:2228402-70-6
MF:C16H30N2O3
MW:298.421004772186
CID:6019382
PubChem ID:165828894
Update Time:2025-06-11

tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate
    • 2228402-70-6
    • tert-butyl 3-[(4-methylpiperidin-4-yl)oxy]piperidine-1-carboxylate
    • EN300-1882571
    • Inchi: 1S/C16H30N2O3/c1-15(2,3)21-14(19)18-11-5-6-13(12-18)20-16(4)7-9-17-10-8-16/h13,17H,5-12H2,1-4H3
    • InChI Key: WPRAHEOFIYMYLC-UHFFFAOYSA-N
    • SMILES: O(C1CN(C(=O)OC(C)(C)C)CCC1)C1(C)CCNCC1

Computed Properties

  • Exact Mass: 298.22564282g/mol
  • Monoisotopic Mass: 298.22564282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.8Ų

tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(4-Methylpiperidin-4-yl)oxypiperidine-1-carboxylate (CAS: 2228402-70-6)

The compound tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate (CAS: 2228402-70-6) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This research brief aims to summarize the latest findings regarding its synthesis, applications, and biological relevance, based on recent peer-reviewed publications and industry reports.

Recent studies have highlighted the significance of this compound as a key building block in the synthesis of novel pharmaceuticals, particularly in the development of central nervous system (CNS) targeting agents. The structural features of tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate, including its piperidine and methylpiperidine moieties, make it an attractive scaffold for modulating neurotransmitter receptors and transporters. Researchers have successfully utilized this compound in the synthesis of potential candidates for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In terms of synthetic methodology, a 2023 publication in the Journal of Medicinal Chemistry described an optimized route for the production of tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate with improved yield and purity. The authors employed a multi-step approach involving reductive amination and Boc-protection strategies, achieving an overall yield of 68% with >99% purity. This advancement addresses previous challenges in the large-scale synthesis of this compound, making it more accessible for pharmaceutical development.

From a biological perspective, recent in vitro studies have demonstrated that derivatives of this compound exhibit promising activity as sigma-1 receptor modulators. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate showed nanomolar affinity for sigma-1 receptors, with potential applications in neuroprotection and pain management. These findings suggest that this chemical scaffold may serve as a valuable starting point for developing new therapeutics targeting neurodegenerative diseases.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering its use in novel drug formulations. One notable application includes its incorporation into prodrug systems designed for improved blood-brain barrier penetration. Additionally, the compound's potential in radiopharmaceutical development has been explored, particularly for PET imaging agents targeting neurological pathologies.

Future research directions for tert-butyl 3-(4-methylpiperidin-4-yl)oxypiperidine-1-carboxylate include further optimization of its synthetic routes, exploration of additional biological targets, and development of more potent and selective derivatives. The compound's versatility and demonstrated biological activity position it as an important tool in medicinal chemistry research, with potential applications extending beyond CNS disorders to other therapeutic areas such as oncology and inflammation.

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